Cas no 303144-55-0 (3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-3-yl}-1-(4-chlorophenyl)urea)

• Product Name: 3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-3-yl}-1-(4-chlorophenyl)urea
• CAS No: 303144-55-0
• MF: C₁₅H₉Cl₂F₃N₆O
• MW: 417.172770261765
• CID: 5706656
• PubChem ID: 1490073
• Update Time: 2023-10-15

3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-3-yl}-1-(4-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS005077633
• N-(4-chlorophenyl)-N'-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-1,2,4-triazol-3-yl}urea
• 11J-018
• 3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-3-yl}-1-(4-chlorophenyl)urea
• 1-(4-chlorophenyl)-3-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,2,4-triazol-3-yl]urea
• 303144-55-0
• N-(4-CHLOROPHENYL)-N'-(1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1H-1,2,4-TRIAZOL-3-YL)UREA
• Urea, N-(4-chlorophenyl)-N'-[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-1,2,4-triazol-3-yl]-

• Inchi： 1S/C15H9Cl2F3N6O/c16-9-1-3-10(4-2-9)23-14(27)24-13-22-7-26(25-13)12-11(17)5-8(6-21-12)15(18,19)20/h1-7H,(H2,23,24,25,27)
• InChI Key： IPQKDDGRJANOMX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=NC(NC(NC2C=CC(=CC=2)Cl)=O)=N1

Computed Properties

• Exact Mass: 416.0166988g/mol
• Monoisotopic Mass: 416.0166988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• pka: 11.63±0.70(Predicted)